N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide

• IUPAC Name: 1-(4-butan-2-ylphenyl)-3-[[2-[(2-methylphenyl)methylsulfanyl]acetyl]amino]thiourea
• InChI: InChI=1S/C21H27N3OS2/c1-4-15(2)17-9-11-19(12-10-17)22-21(26)24-23-20(25)14-27-13-18-8-6-5-7-16(18)3/h5-12,15H,4,13-14H2,1-3H3,(H,23,25)(H2,22,24,26)
• InChI Key: UVYZRPAQRABNOL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=S)NNC(=O)CSCC2=CC=CC=C2C
• Molecular Formula: C21H27N3OS2
• Molecular Weight: 401.6 g/mol

Description

N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide, also known as BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme that plays a crucial role in the metabolism of cancer cells. BPTES has gained attention in the scientific community due to its potential as a therapeutic agent for cancer treatment.

Mechanism of Action

N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide inhibits the activity of glutaminase by binding to its allosteric site, which is located away from the active site of the enzyme. This binding induces a conformational change in the enzyme, which reduces its activity. As a result, the production of glutamate is reduced, leading to the disruption of the metabolic process of cancer cells.
Biochemical and Physiological Effects:
N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has been shown to have a significant effect on the metabolism of cancer cells. Research studies have shown that N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has also been shown to reduce the production of lactate, a byproduct of the metabolic process of cancer cells. This reduction in lactate production leads to a decrease in the acidity of the tumor microenvironment, which is known to promote the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has several advantages as a research tool for cancer studies. It is a small molecule inhibitor that is easy to synthesize and can be used in a variety of experimental settings. N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has also been shown to be selective for glutaminase, with minimal off-target effects. However, N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has some limitations as a research tool. It is not effective against all types of cancer cells and may have limited efficacy in certain tumor microenvironments.

Future Directions

There are several future directions for research on N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide. One area of focus is the development of more potent and selective inhibitors of glutaminase. Another area of research is the investigation of combination therapies that include N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide and other cancer treatments. Additionally, research studies are needed to better understand the mechanisms of resistance to N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide and to identify biomarkers that can predict response to N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide treatment. Finally, there is a need for preclinical and clinical studies to evaluate the safety and efficacy of N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide as a therapeutic agent for cancer treatment.
Conclusion:
In conclusion, N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide is a small molecule inhibitor that targets glutaminase and has potential as a therapeutic agent for cancer treatment. N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide inhibits the growth of cancer cells by disrupting their metabolic process, leading to their death. Despite some limitations, N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has several advantages as a research tool and has several future directions for research.

Scientific Research Applications

N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has been extensively studied for its potential as a therapeutic agent for cancer treatment. Research studies have shown that N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide inhibits the growth of cancer cells by targeting glutaminase, an enzyme that plays a crucial role in the metabolism of cancer cells. Glutaminase is responsible for converting glutamine into glutamate, which is used by cancer cells to produce energy and build new cells. By inhibiting glutaminase, N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide disrupts the metabolic process of cancer cells, leading to their death.